5-Chloroacenaphthene
Overview
Description
5-Chloroacenaphthene is a compound that contains a combination of a benzene ring and a naphthalene ring with a chlorine atom . It is a colorless crystalline solid .
Synthesis Analysis
The preparation of this compound can be carried out by the reaction of the olefin system between the benzene ring and the naphthalene ring. Specific preparation methods include chlorination and reaction of olefins, or introduction of chlorine atoms by aromatic substitution reaction of naphthalene .Molecular Structure Analysis
The molecular formula of this compound is C12H9Cl . The average mass is 188.653 Da .Chemical Reactions Analysis
The reaction of a chlorobenzene in mixtures containing ethanol and eight different ionic liquids was investigated in order to understand the effects of varying proportions and constituent ions of an ionic liquid on the rate constant of the process . The results were found to be generally consistent with previously studied reactions of the same type .Physical and Chemical Properties Analysis
This compound has a molecular formula of C12H9Cl and a molar mass of 188.65. It has a density of 1.1954, a melting point of 70.5°C, and a boiling point of 240.08°C (rough estimate). Its refractive index is 1.6169 .Scientific Research Applications
Dipole Moments of Acenaphthene Derivatives : A study by Ishiguro, Chiba, and Gotoh (1957) measured the dipole moment of acenaphthene and its derivatives, including 5-Chloroacenaphthene. They found that this compound had a dipole moment of 2.50D, indicating its potential for unique electronic properties (Ishiguro, Chiba, & Gotoh, 1957).
Electrochemical Polymerisation Studies : Cobos-Murcia et al. (2005) conducted a study on the electrochemical polymerisation of molecules like 5-amino-1,10-phenanthroline, which shares structural similarities with this compound. This research suggests potential applications in creating conducting polymers (Cobos-Murcia et al., 2005).
Molecular Structure and Electronic Studies : Pathade et al. (2020) investigated the molecular structure, electronic, and spectroscopic properties of related compounds, providing insights into the structural and electronic characteristics that could be relevant for this compound (Pathade et al., 2020).
Organic Semiconductor Applications : Nakano et al. (2015) explored molecular modifications in naphtho[2,3-b:6,7-b′]dithiophene diimide, a compound structurally related to this compound, to develop n-channel organic semiconductors. This study demonstrates potential applications in electronic devices (Nakano, Osaka, Hashizume, & Takimiya, 2015).
Mechanism of Action
While the exact mechanism of action of 5-Chloroacenaphthene is not fully elucidated, studies have shown that the effects of varying proportions and constituent ions of an ionic liquid on the rate constant of the process can be explained using microscopic interactions involving components of the ionic liquid .
Safety and Hazards
5-Chloroacenaphthene has potential risks to human health and the environment, so care should be taken when using and handling it. It is recommended to follow chemical safety practices and wear appropriate protective equipment, such as gloves, goggles, and lab coats. Avoid inhalation, ingestion or contact with skin. Maintain good ventilation during operation. When using or handling this compound, be careful to prevent it from coming into contact with flammable substances to avoid fire or explosion .
Future Directions
The use of ionic liquids in the ethanolysis of a chloroacenaphthene has been studied extensively . The results demonstrate the ready application of these quantitative reactivity parameters, which opens up potential future directions for the rational selection of an ionic liquid to give a desired reaction outcome .
Properties
IUPAC Name |
5-chloro-1,2-dihydroacenaphthylene | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H9Cl/c13-11-7-6-9-5-4-8-2-1-3-10(11)12(8)9/h1-3,6-7H,4-5H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XIDFXORSALFWOP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=CC=C(C3=CC=CC1=C23)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H9Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50200078 | |
Record name | Acenaphthene, 5-chloro- (8CI) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50200078 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
188.65 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
5209-33-6 | |
Record name | 5-Chloroacenaphthene | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0005209336 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 5-Chloroacenaphthene | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=128529 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | Acenaphthene, 5-chloro- (8CI) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50200078 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 5-Chloroacenaphthene | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/3XLP66QV9G | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.